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This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
2-(2-Hydroxyethoxy)benzoic acid, a key organic compound with applications in various fields,
including as an additive in polymers and as a potential intermediate in drug development.[1]
This document is intended for researchers, scientists, and professionals in drug development,
offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data.

Molecular Structure and Characterization

2-(2-Hydroxyethoxy)benzoic acid (CAS No: 55211-84-2) possesses a molecular formula of
CoH1004 and a molecular weight of 182.17 g/mol .[1][2] The structural integrity and purity of this
compound are paramount for its application, and spectroscopic methods provide the necessary
tools for its unambiguous identification and characterization.

Caption: Molecular structure of 2-(2-Hydroxyethoxy)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1274192#bc-rfq
https://www.benchchem.com/product/b1274192/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-hydroxyethoxy-benzoic-acid-a-technical-guide
https://www.biosynth.com/p/FCA21184/55211-84-2-2-2-hydroxy-ethoxy-benzoic-acid
https://www.benchchem.com/product/b1274192/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-hydroxyethoxy-benzoic-acid-a-technical-guide
https://www.biosynth.com/p/FCA21184/55211-84-2-2-2-hydroxy-ethoxy-benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-_2-Hydroxyethoxy_benzoic-acid
https://www.benchchem.com/product/b1274192/docs?utm_src=pdf-body#spectroscopic-data-for-2-2-hydroxyethoxy-benzoic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274192?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. Below is a predictive analysis of the *H and 3C NMR spectra of 2-(2-

Hydroxyethoxy)benzoic acid, based on established chemical shift principles and data from

analogous compounds.

'H NMR Spectroscopy

The proton NMR spectrum of 2-(2-Hydroxyethoxy)benzoic acid is expected to exhibit distinct

signals corresponding to the aromatic protons, the ethoxy chain protons, the carboxylic acid

proton, and the hydroxyl proton. The exact chemical shifts can be influenced by the solvent

used.

Predicted Chemical

Proton Assignment _ Multiplicity Integration
Shift (8, ppm)
Carboxylic acid (- )
~11.0-13.0 Singlet (broad) 1H
COOH)
Aromatic (Ha) ~7.8-8.0 Doublet of doublets 1H
Aromatic (Hb) ~7.4-7.6 Triplet of doublets 1H
Aromatic (Hc) ~7.0-7.2 Triplet 1H
Aromatic (Hd) ~6.9-7.1 Doublet 1H
Methylene (-OCHz2-) ~4.2-4.4 Triplet 2H
Methylene (-CH20H) ~3.9-4.1 Triplet 2H
Hydroxyl (-OH) Variable (broad) Singlet (broad) 1H

Experimental Protocol for *H NMR Spectroscopy

e Sample Preparation: Dissolve 5-10 mg of 2-(2-Hydroxyethoxy)benzoic acid in

approximately 0.6 mL of a deuterated solvent (e.g., CDCls or DMSO-ds) in an NMR tube.

o Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (o

0.00 ppm).
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 Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

e Acquisition Parameters:

[¢]

Number of scans: 16-64 (depending on sample concentration)

[¢]

Relaxation delay: 1-5 seconds

Pulse width: 90°

[e]

o

Spectral width: -2 to 14 ppm

o Data Processing: Process the raw data by applying a Fourier transform, phase correction,
and baseline correction. Integrate the signals and determine the chemical shifts relative to
TMS.

3C NMR Spectroscopy

The 13C NMR spectrum will provide information on the different carbon environments within the

molecule.

Carbon Assignment Predicted Chemical Shift (5, ppm)
Carboxylic acid (-COOH) ~168 - 172
Aromatic (C-O) ~155 - 158
Aromatic (C-COOH) ~120 - 123
Aromatic (CH) ~133-135
Aromatic (CH) ~129-131
Aromatic (CH) ~121-123
Aromatic (CH) ~114 - 116
Methylene (-OCHz-) ~68 - 72
Methylene (-CH20H) ~60 - 63
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Experimental Protocol for 33C NMR Spectroscopy

o Sample Preparation: Prepare a more concentrated sample than for *H NMR, typically 20-50
mg in 0.6 mL of deuterated solvent.

e Instrumentation: Use a 100 MHz or higher field NMR spectrometer.

e Acquisition Parameters:

o

Acquisition mode: Proton-decoupled

[e]

Number of scans: 1024 or more to achieve adequate signal-to-noise ratio

o

Relaxation delay: 2-5 seconds

[¢]

Spectral width: 0 to 200 ppm

o Data Processing: Process the data similarly to the *H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 2-(2-Hydroxyethoxy)benzoic acid is available on SpectraBase.[3]

Functional Group Characteristic Absorption (cm—1)
O-H stretch (Carboxylic acid) 2500-3300 (broad)

O-H stretch (Alcohol) 3200-3600 (broad)

C-H stretch (Aromatic) 3000-3100

C=0 stretch (Carboxylic acid) 1680-1710

C=C stretch (Aromatic) 1450-1600

C-O stretch (Ether and Alcohol) 1050-1250

Experimental Protocol for FTIR Spectroscopy
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e Sample Preparation:

o KBr Pellet: Mix approximately 1 mg of the solid sample with 100-200 mg of dry KBr
powder. Grind the mixture thoroughly and press it into a thin, transparent pellet using a
hydraulic press.

o Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto
the ATR crystal.

e Background Spectrum: Record a background spectrum of the empty sample compartment
(or the clean ATR crystal).

o Sample Spectrum: Place the sample in the spectrometer and record the spectrum.

o Data Processing: The instrument software will automatically subtract the background
spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. A GC-MS spectrum for 2-(2-Hydroxyethoxy)benzoic acid is available on
SpectraBase.[4] The exact mass is 182.057909 g/mol .[3]

Predicted Fragmentation Pattern:

Under electron ionization (El), the molecular ion ([M]*) at m/z 182 would be expected. Key
fragmentation pathways could include:

Loss of H20 (m/z 164)

Loss of C2H4O (m/z 138)

Loss of the ethoxy group (m/z 137)

Formation of the benzoyl cation (m/z 105)

Decarboxylation (loss of COz) from a fragment (e.g., m/z 94 from m/z 138)
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Caption: A plausible mass spectrometry fragmentation pathway for 2-(2-
Hydroxyethoxy)benzoic acid.

Experimental Protocol for GC-MS

o Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent
(e.g., methanol or dichloromethane).

e Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

e GC Conditions:

[¢]

Injector Temperature: 250 °C

[¢]

Column: A suitable capillary column (e.g., DB-5ms).

o

Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp
up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

o

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 40 to 400.

o lon Source Temperature: 230 °C
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o Data Analysis: Identify the peak corresponding to 2-(2-Hydroxyethoxy)benzoic acid in the
chromatogram and analyze its mass spectrum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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